![molecular formula C13H11FOS B6373753 2-Fluoro-4-(4-methylthiophenyl)phenol, 95% CAS No. 1262001-43-3](/img/structure/B6373753.png)
2-Fluoro-4-(4-methylthiophenyl)phenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Fluoro-4-(4-methylthiophenyl)phenol, 95% (2F4MTP) is a synthetic compound commonly used in the field of organic chemistry for a variety of applications. It is a white solid, with a melting point of 154-155 °C and a boiling point of 224-225 °C. 2F4MTP has a number of unique properties that make it useful for scientific research and lab experiments. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2F4MTP.
Scientific Research Applications
2-Fluoro-4-(4-methylthiophenyl)phenol, 95% has been used in a number of scientific research applications. It has been used to study the mechanism of action of certain drugs, as well as to investigate the biochemical and physiological effects of these drugs. It has also been used to study the effects of various environmental pollutants on human health. In addition, 2-Fluoro-4-(4-methylthiophenyl)phenol, 95% has been used as a reagent in organic synthesis, as well as in the synthesis of novel compounds.
Mechanism of Action
The mechanism of action of 2-Fluoro-4-(4-methylthiophenyl)phenol, 95% is not yet fully understood. However, it is believed to work by acting as a proton-donating agent. This means that it can donate protons to certain molecules, which can then be used to catalyze reactions. This makes it useful for a variety of applications, such as drug synthesis and drug metabolism.
Biochemical and Physiological Effects
2-Fluoro-4-(4-methylthiophenyl)phenol, 95% has been shown to have a number of biochemical and physiological effects. It has been found to affect the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in drug metabolism. In addition, it has been found to inhibit the activity of certain receptors, such as the muscarinic acetylcholine receptor, which is involved in the regulation of neurotransmitter release. Finally, it has been found to have an effect on the activity of certain hormones, such as cortisol, which is involved in the regulation of stress.
Advantages and Limitations for Lab Experiments
2-Fluoro-4-(4-methylthiophenyl)phenol, 95% has a number of advantages and limitations for use in lab experiments. One of the main advantages is that it is relatively inexpensive and easy to obtain. In addition, it is stable and has a relatively low toxicity. However, it can be difficult to work with, as it is a solid at room temperature and can be difficult to dissolve in certain solvents.
Future Directions
There are a number of potential future directions for the use of 2-Fluoro-4-(4-methylthiophenyl)phenol, 95%. One potential direction is to use it as a tool for drug synthesis and drug metabolism. Another potential direction is to use it to study the effects of environmental pollutants on human health. Finally, it could be used to synthesize novel compounds or to study the biochemical and physiological effects of certain drugs.
Synthesis Methods
2-Fluoro-4-(4-methylthiophenyl)phenol, 95% is synthesized through a process called the Williamson ether synthesis. This method involves the reaction of an alcohol and an alkyl halide in the presence of a base, usually sodium hydroxide. In the case of 2-Fluoro-4-(4-methylthiophenyl)phenol, 95%, the alcohol is 4-methylthiophenol and the alkyl halide is 2-fluorophenyl bromide. The reaction occurs in aqueous ethanol and yields the desired product, 2-Fluoro-4-(4-methylthiophenyl)phenol, 95%, as the major product.
Properties
IUPAC Name |
2-fluoro-4-(4-methylsulfanylphenyl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FOS/c1-16-11-5-2-9(3-6-11)10-4-7-13(15)12(14)8-10/h2-8,15H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLRJKHGGMRMMJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C2=CC(=C(C=C2)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.